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Compound of Interest

Compound Name: jingzhaotoxin-III

Cat. No.: B612406 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with jingzhaotoxin-III.
Adherence to these procedures is essential for minimizing risk and ensuring a safe laboratory

environment.

Jingzhaotoxin-III is a peptide neurotoxin isolated from the venom of the Chinese tarantula,

Chilobrachys jingzhao. While a specific LD50 value for jingzhaotoxin-III is not readily

available, the crude venom has a reported LD50 of 4.4 mg/kg in mice, indicating significant

toxicity. Therefore, all contact and exposure must be strictly avoided through the diligent use of

personal protective equipment (PPE) and adherence to the handling protocols outlined below.

Personal Protective Equipment (PPE)
The primary defense against exposure to jingzhaotoxin-III is the consistent and correct use of

appropriate PPE. The following table summarizes the required equipment.
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PPE Component Specification Rationale

Gloves

Chemical-resistant, disposable

nitrile gloves (minimum

standard BS EN 374:2003).

Double-gloving is mandatory.

Prevents skin contact. Double-

gloving provides an additional

barrier in case of a breach of

the outer glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes of

toxin solutions.

Body Protection
A fully fastened laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory

Work should be conducted in a

certified chemical fume hood

or biological safety cabinet.

Prevents inhalation of aerosols

that may be generated during

handling.

Toxin Handling and Storage
All manipulations of jingzhaotoxin-III, from reconstitution of the lyophilized powder to dilutions

and experimental application, must be conducted within a designated and clearly labeled

containment area, such as a chemical fume hood or a biological safety cabinet.

Storage: Jingzhaotoxin-III should be stored at -20°C in a clearly labeled, sealed container.

Transportation: When moving the toxin between laboratories, it must be in a sealed,

unbreakable primary container, which is then placed within a durable, leak-proof, and clearly

labeled secondary container.

Decontamination and Disposal
Effective decontamination procedures are critical for preventing accidental exposure. The

following table outlines recommended decontamination solutions and their use.
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Decontaminant Concentration Application Contact Time

Sodium Hypochlorite 6% solution

For work surfaces,

equipment, and liquid

waste.

At least 30 minutes

Enzymatic Detergent 1% solution

For cleaning

glassware and

equipment.

As per manufacturer's

instructions

Disposal Plan:

Solid Waste: All contaminated solid waste, including gloves, pipette tips, and tubes, must be

collected in a designated, clearly labeled biohazard waste container.

Liquid Waste: All liquid waste containing jingzhaotoxin-III must be decontaminated by

adding sodium hypochlorite to a final concentration of 6% and allowing it to sit for a minimum

of 30 minutes before disposal in accordance with institutional guidelines.

Sharps: Any contaminated sharps must be disposed of in a designated sharps container.

Emergency Procedures
In the event of an accidental exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove any contaminated clothing.

Seek immediate medical attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[1]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1]

Spill

Evacuate the immediate area. Wearing

appropriate PPE, cover the spill with absorbent

material. Decontaminate the area with a 6%

sodium hypochlorite solution, allowing a 30-

minute contact time. Collect all contaminated

materials for proper disposal.

Experimental Protocols: Safe Reconstitution of
Lyophilized Jingzhaotoxin-III
This protocol outlines the steps for safely reconstituting lyophilized jingzhaotoxin-III powder.

Preparation:

Don all required PPE as specified in the table above.

Perform all work within a certified chemical fume hood or biological safety cabinet.

Prepare a fresh 6% sodium hypochlorite solution for decontamination.
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Have a designated waste container for contaminated materials readily accessible.

Reconstitution:

Allow the vial of lyophilized jingzhaotoxin-III to equilibrate to room temperature before

opening to prevent condensation.

Carefully open the vial.

Using a calibrated pipette with a filter tip, add the required volume of the appropriate

solvent (e.g., water or a specific buffer) to the vial to achieve the desired concentration.

Jingzhaotoxin-III is soluble in water up to 1 mg/ml.[2]

Gently pipette the solution up and down to ensure the toxin is fully dissolved. Avoid

creating aerosols.

Close the vial securely.

Post-Reconstitution:

Wipe the exterior of the vial with the 6% sodium hypochlorite solution.

Properly dispose of all contaminated materials (pipette tips, etc.) in the designated waste

container.

Wipe down the work surface of the fume hood/biosafety cabinet with the 6% sodium

hypochlorite solution.

Remove PPE, starting with the outer gloves, and dispose of it in the designated waste

container.

Wash hands thoroughly with soap and water.

Visualizing the Safety Workflow
The following diagram illustrates the logical flow of operations when working with

jingzhaotoxin-III, from preparation to disposal.
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Caption: Workflow for Safe Handling of Jingzhaotoxin-III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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